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Compound Focus: 12-Bromododecanoic Acid

CAS No.: 73367-80-3

Cat. No.: S577883

Understanding the Compared Compounds

The table below outlines the core differences between 12-Bromododecanoic acid and other representative

brominated fatty acids found in the search results.

. Polyunsaturated Brominated Fatty Acids
12-Bromododecanoic )
Feature . . Brominated FA (Natural, (General, from
Acid (Synthetic) . . . .
from Haliclona sp.) Toxicological Studies)
Chemical Saturated, 12-carbon chain  Complex, C20 chain with Various, including
Structure with terminal bromine [1]. bromine, conjugated dibromostearate (DBS) and
polyene, and diacetylene tetrabromostearate (TBS)
units [2]. [3].
Source Commercially synthesized; Isolated from a marine Components of brominated
a standard chemical sponge (Indonesian corn oil (BCO) or their
reagent [1] [4] [5]. Haliclona sp.) [2]. monoglycerides [3].

| Primary Research Applications | - Protein-ligand binding studies (e.g., with -lactoglobulin) [1] [5].

e Chemical synthesis intermediate [5].
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e Model for cytochrome P450 regiospecificity [5]. | Bioactive compound discovery; study of cytotoxicity
[2]. | Model compounds for studying the toxicological effects of brominated lipids [3]. | | Reported
Bioactivity | Its mechanism is not fully defined but may disrupt fatty acid metabolism [5]. | Moderate
cytotoxicity (e.g., ICso of 36 ug/mL in rat bladder epithelial cells) [2]. | Myocardial degeneration, liver
enlargement, severe intracellular fatty degeneration [3]. | | Key Differentiator | A well-defined tool
compound for controlled biochemical and synthetic studies. | A structurally unique natural product
with inherent bioactivity. | Used as a mixture to model and understand metabolic toxicity. |

Experimental Data and Protocols

The distinct applications of these compounds are demonstrated through different experimental approaches.

For 12-Bromododecanoic Acid: Protein Binding Studies

One key application is in elucidating the structure of fatty acid-binding proteins, as demonstrated in a study

with bovine [-lactoglobulin.

e Experimental Protocol: The methodology typically involves:
o Crystallization: Co-crystallizing the protein (e.g., -lactoglobulin) with 12-Bromododecanoic
acid [1].
o X-ray Diffraction: Subjecting the crystal to X-rays to determine its three-dimensional structure.
o Structure Elucidation: Analyzing the resulting electron density map to reveal that 12-
Bromododecanoic acid binds inside the calyx (cup-shaped cavity) of the protein [5]. The
bromine atom acts as a heavy marker that aids in this structural determination.

For Natural Brominated Fatty Acids: Isolation and Cytotoxicity
Screening

The bioactivity of novel brominated fatty acids from natural sources is typically characterized as follows:

e Experimental Protocol:
o Extraction: The source organism (e.g., sponge) is extracted with an organic solvent like

acetone [2].
o Separation: The crude extract is fractionated using silica gel column chromatography and

further purified using reverse-phase HPLC [2].
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o Structure Elucidation: The structure of the purified compound is determined using spectral
data including ESIMS, FTIR, UV, and 1D/2D NMR [2].
o Cytotoxicity Assay (MTT Assay): The bioactivity is evaluated using a standard MTT assay [2].
= Cells (e.g., NBT-T2 rat bladder epithelial cells) are seeded in wells and pre-incubated.
= The cells are exposed to various concentrations of the test compound.
= MTT solution is added, which is metabolically reduced by living cells into a purple
formazan product.
= The formazan is dissolved, and the solution's absorbance is measured. The ICso value
(concentration that inhibits cell growth by 50%) is calculated from a plot of absorbance
against concentration [2].

This workflow for studying natural brominated fatty acids can be visualized as follows:
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Key Takeaways for Researchers

¢ For Controlled Mechanistic Studies: 12-Bromododecanoic acid is the compound of choice when
a well-characterized, commercially available brominated fatty acid is needed, particularly for probing

protein-ligand interactions or as a synthetic building block [1] [5].

e For Drug Discovery: Natural brominated fatty acids, with their complex structures and significant

bioactivity (like cytotoxicity), are valuable leads for exploring new therapeutic agents or biological
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mechanisms [2].

¢ For Toxicology and Safety Science: Studies on brominated stearic acid derivatives (like DBS
and TBS) provide critical data on the potential health risks of these compounds, showing they can
accumulate in tissues and cause organ damage [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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